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Compound of Interest

Compound Name: Diethyleneglycol diformate

Cat. No.: B057414

Initial Investigation and Clarification on CAS Number

An extensive search for chemical data related to CAS number 6925-03-7 did not yield any
specific compound. This suggests that the provided CAS number may be incorrect or does not
exist in publicly available chemical databases.

However, due to the numerical similarity, it is highly probable that the intended compound is
Solvent Orange 60, which has the CAS number 6925-69-5. This technical guide will, therefore,
focus on the synthesis and properties of Solvent Orange 60. Should this not be the intended
compound, please verify the CAS number for a revised analysis.

Introduction to Solvent Orange 60

Solvent Orange 60 (C.I. 564100) is a synthetic organic dye belonging to the phthaloperinone
class of colorants.[1][2] Its chemical formula is C1sH10N20.[3][4] It is characterized by its vibrant
orange hue and is primarily utilized as a solvent dye in various industrial applications, including
the coloring of plastics, inks, and coatings.[3][4] The compound's structure imparts good
thermal stability, making it suitable for processes involving elevated temperatures.[4]

Synthesis of Solvent Orange 60

The primary synthesis route for Solvent Orange 60 involves a condensation reaction between
Naphthalene-1,8-diamine and Phthalic anhydride.[3] This reaction is followed by a cyclization
step (closed-loop) to form the final phthaloperinone structure.
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Experimental Protocol: Synthesis of Solvent Orange 60

While specific, detailed industrial protocols are proprietary, a general laboratory-scale synthesis

can be described as follows:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, equimolar amounts of Naphthalene-1,8-diamine and Phthalic anhydride are combined
in a high-boiling point organic solvent, such as glacial acetic acid or an inert aromatic
solvent.

o Condensation: The reaction mixture is heated to reflux with constant stirring. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

e Cyclization: The intermediate product undergoes in-situ cyclization to form the final
phthaloperinone structure.

« |solation and Purification: Upon completion of the reaction, the mixture is cooled, and the
precipitated product is collected by filtration. The crude product is then washed with a
suitable solvent (e.g., ethanol) to remove unreacted starting materials and byproducts.
Further purification can be achieved by recrystallization from an appropriate solvent to yield
the final Solvent Orange 60 dye.

Properties of Solvent Orange 60
Physical and Chemical Properties

A summary of the key physical and chemical properties of Solvent Orange 60 is presented in

the table below.
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Property Value Reference(s)
Molecular Formula C1sH10N20 [3][4]
Molecular Weight 270.29 g/mol [1]

Orange to bright orange
Appearance [3]

powder
Melting Point 228-233 °C [2]

Insoluble in water; slightly
Solubility soluble in alcohol, chloroform, [3]

benzene, toluene, and xylene.

IUPAC Name 12H-Phthaloperin-12-one [2]
C.1. 564100, Transparent

Synonyms [5]
Orange 3G

Spectroscopic Data

Detailed spectroscopic data such as *H NMR, 3C NMR, and IR spectra are not readily
available in the public domain but would be essential for full characterization in a research
setting.

Visualization of Synthesis Pathway

The following diagram illustrates the synthesis of Solvent Orange 60 from its precursors.

Synthesis of Solvent Orange 60

Applications and Safety Considerations

Solvent Orange 60 is primarily used as a colorant for plastics, including polystyrene and ABS
resins.[3] It is also used in inks and other coatings.[4]

From a safety perspective, while comprehensive toxicological data is not widely published, it is
handled as a chemical powder in industrial settings, and appropriate personal protective
equipment should be used to avoid inhalation and skin contact. Some azo dyes have the
potential to cause contact allergies.[3]
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Conclusion

While the initial query for CAS number 6925-03-7 did not correspond to a known chemical
entity, the investigation into the chemically similar CAS number 6925-69-5 reveals it to be
Solvent Orange 60, a commercially significant phthaloperinone dye. Its synthesis is a
straightforward condensation and cyclization process, and its properties, particularly its vibrant
color and thermal stability, make it a valuable colorant in the plastics and coatings industries.
Further research into its detailed spectroscopic and toxicological properties would be beneficial
for a more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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